N-(4-butylphenyl)-2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-butylphenyl)-2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H27N3O2S/c1-3-5-6-18-7-9-19(10-8-18)25-22(27)17-29-23-24-15-16-26(23)20-11-13-21(14-12-20)28-4-2/h7-16H,3-6,17H2,1-2H3,(H,25,27)
• InChI Key: UKIBEJAEYXEKFO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)OCC
• Molecular Formula: C23H27N3O2S
• Molecular Weight: 409.5 g/mol

Description

N-(4-butylphenyl)-2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)acetamide, also known as BPIA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. BPIA is a thioacetamide derivative that has been synthesized using a specific method, which will be discussed in The compound has shown promising results in scientific research, particularly in its mechanism of action and its biochemical and physiological effects. This paper will provide an overview of BPIA, its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Anticonvulsant Activity

Research on omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives, including those with imidazolyl groups, has demonstrated potential anticonvulsant properties. One study synthesized omega-(1H-imidazol-1-yl)-N-phenylacetamide, propionamide, and butyramide derivatives to test their efficacy against seizures induced by maximal electroshock (MES). The study identified 2-(1H-imidazol-1-yl)-N-(o-chlorophenyl)acetamide as the most active compound in the series, suggesting the relevance of imidazolyl acetamides in developing anticonvulsant drugs (Aktürk et al., 2002).

Antibacterial Activity

The synthesis and evaluation of benzimidazole derivatives, including 2-(4-aminophenyl) benzimidazole based pyramidine derivatives, have shown antibacterial activity. These compounds were synthesized and characterized, with subsequent testing for antibacterial properties, highlighting the potential of imidazole and thiazole derivatives in antimicrobial research (Gullapelli et al., 2014).

Antioxidant Activity

Studies on pyrazole-acetamide derivatives have explored their antioxidant activity. One investigation synthesized pyrazole-acetamide derivatives and evaluated their antioxidant potential through various assays, indicating that certain structural modifications can enhance the antioxidant capacity of these compounds (Chkirate et al., 2019).